Cas no 667412-76-2 (2-(3-Methyl-4-nitrophenoxy)propanoic acid)

• Product Name: 2-(3-Methyl-4-nitrophenoxy)propanoic acid
• CAS No: 667412-76-2
• Molecular Formula: C₁₀H₁₁NO₅
• Molecular Weight: 225.19804
• CID: 964542

2-(3-Methyl-4-nitrophenoxy)propanoic acid Properties

Names and Identifiers

• 2-(3-Methyl-4-nitrophenoxy)propanoic acid

• InChIKey： WOWVFMALMORJJS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO5/c1-6-5-8(16-7(2)10(12)13)3-4-9(6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
• SMILES： CC1=CC(=CC=C1[N+](=O)[O-])OC(C)C(=O)O

Computed Properties

• Exact Mass: 225.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 225.064
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3

Experimental Properties

• LogP: 2.27830
• PSA: 92.35000
• Refractive Index: 1.563
• Boiling Point: 403.9°C at 760 mmHg
• Flash Point: 198.1°C
• Density: 1.328

2-(3-Methyl-4-nitrophenoxy)propanoic acid Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

2-(3-Methyl-4-nitrophenoxy)propanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids